![molecular formula C16H20N2OS2 B257399 N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide](/img/structure/B257399.png)
N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
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Overview
Description
N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide, also known as BT2, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzothiazole derivatives, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is not fully understood, but it is believed to involve the activation of the Nrf2/ARE pathway. This pathway plays a crucial role in the cellular response to oxidative stress and is involved in the regulation of several antioxidant and detoxification genes.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. Studies have shown that this compound can increase the expression of antioxidant enzymes such as superoxide dismutase and catalase, which help to protect cells from oxidative damage. Additionally, this compound has been found to reduce inflammation and inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide in lab experiments is its neuroprotective properties. This makes it a valuable tool for studying the mechanisms of neurodegenerative diseases and developing potential treatments. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Careful dosing and monitoring are required to ensure that the compound does not have any adverse effects on cells or animals.
Future Directions
There are several potential future directions for research on N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide. One area of interest is the development of this compound analogs with improved potency and selectivity for specific targets. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases. Additionally, studies are needed to further elucidate the mechanism of action of this compound and its effects on different cell types and tissues.
Synthesis Methods
The synthesis of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide involves the reaction of 2-aminothiophenol with tert-butyl isocyanate and 2-chloroacetyl chloride. The resulting product is then treated with sodium hydroxide to yield the final compound. The synthesis of this compound has been reported in several research papers and has been optimized for different reaction conditions.
Scientific Research Applications
N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been in the field of neuroscience, where this compound has been found to exhibit neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress and prevent neuronal death in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's.
properties
Molecular Formula |
C16H20N2OS2 |
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Molecular Weight |
320.5 g/mol |
IUPAC Name |
N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide |
InChI |
InChI=1S/C16H20N2OS2/c1-16(2,3)10-6-7-11-13(9-10)21-15(17-11)18-14(19)12-5-4-8-20-12/h4-5,8,10H,6-7,9H2,1-3H3,(H,17,18,19) |
InChI Key |
FWHPDCOFHWSWRH-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=CS3 |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=CS3 |
Origin of Product |
United States |
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